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Compound of Interest

Compound Name: Pendimethalin-d5

Cat. No.: B588967

An In-depth Technical Guide on the Safety and Handling of Pendimethalin-d5

Disclaimer: This guide provides safety and handling information for Pendimethalin. While the
request specified Pendimethalin-d5, a deuterated analog, a specific Safety Data Sheet (SDS)
for this isotopically labeled compound is not readily available in public domains. The
toxicological and physical properties of Pendimethalin-d5 are expected to be nearly identical
to those of the parent compound, Pendimethalin. Therefore, the following information should be
used as a comprehensive guide. Researchers should always consult the specific SDS provided
by their supplier for the most accurate information.

Chemical Identification

Pendimethalin is a selective herbicide belonging to the dinitroaniline class.[1][2][3] It is primarily
used as a pre-emergent herbicide to control annual grasses and certain broadleaf weeds.[1][2]
[3] Its mode of action involves the inhibition of cell division and elongation in the roots and
shoots of emerging weeds.[2][3][4] Pendimethalin-d5 is a deuterated version of
Pendimethalin, used as an internal standard in analytical testing.[5][6]

Hazard Identification

Pendimethalin is classified as a hazardous substance. The Globally Harmonized System
(GHS) classification indicates risks to human health and the environment. It is suspected of
causing cancer and damaging the unborn child.[7][8] The compound is also very toxic to
aquatic life with long-lasting effects.[7][8][9]
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GHS Classification and Labeling

The following table summarizes the GHS hazard and precautionary statements for
Pendimethalin.
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Category Code Statement
May be fatal if swallowed and
Hazard Statements H304 )
enters airways.[7][8]
H316 Causes mild skin irritation.[7]
May cause drowsiness or
H336 O
dizziness.[8]
Suspected of causing cancer.
H351
[71[81[°]
Suspected of damaging the
H361 P . Ing
unborn child.[7][8][10]
Very toxic to aquatic life.[7][8
H400 y q [71[8]
[10]
Very toxic to aquatic life with
H410 ,
long lasting effects.[7][8][9][10]
] Obtain special instructions
Precautionary Statements P201
before use.[7][10]
Do not handle until all safety
P202 precautions have been read
and understood.[7][10]
Avoid release to the
P273
environment.[10]
Wear protective
loves/protective clothing/eye
P280 g P gy

protection/face protection.[7]
[10]

IF SWALLOWED: Immediately
P301 + P310 call a POISON CENTER or
doctor/physician.[7]

IF exposed or concerned: Get
P308 + P313 _ _ _
medical advice/attention.[7]
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P331 Do NOT induce vomiting.[7]
P391 Collect spillage.[7]
P405 Store locked up.[7]

Dispose of contents/container
P501 to a hazardous or special

waste collection point.[7]

Physical and Chemical Properties

Pendimethalin is an orange-yellow crystalline solid at room temperature.[1][11] It has low water

solubility and is not highly volatile.[1]

Property

Value

Molecular Formula

C13H1oN304[1][11]

Molecular Weight 281.31 g/mol [1][11]

Appearance Orange-yellow crystalline solid[1][11]
Melting Point 54 to 58 °C[1]

Boiling Point 330 °C[3]

Water Solubility

0.33 mg/L at 25 °C[1]

Vapor Pressure

3 x 107> mm Hg at 25 °C[1]

log Kow

5.18[1]

Toxicological Information

Pendimethalin has low acute toxicity via oral, dermal, and inhalation routes.[12] It is considered

a possible human carcinogen based on thyroid tumors observed in long-term studies with rats.

[71113]

Acute Toxicity Data

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://grokipedia.com/page/Pendimethalin
https://pubchem.ncbi.nlm.nih.gov/compound/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://pubchem.ncbi.nlm.nih.gov/compound/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://pubchem.ncbi.nlm.nih.gov/compound/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://pubchem.ncbi.nlm.nih.gov/compound/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://en.wikipedia.org/wiki/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://grokipedia.com/page/Pendimethalin
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENDIMETHALIN.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Pendimethalin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Route Species Value (LDsol/LCso) Classification
>1,050 mg/kg to Low toxicity / Slightly

Oral Rat )
>5,000 mg/kg[13][14] toxic

Dermal Rabbit >5,000 mg/kg[15] Low toxicity

_ >6.73 mg/L (4-hour .

Inhalation Rat Low toxicity

exposure)[12]

o Skin Irritation: Causes mild skin irritation.[7][15]
o Eye Irritation: May cause mild eye irritation.[14][15][16]

» Sensitization: Can have skin sensitizing properties at high concentrations.[12]

Experimental Protocols and Handling

Detailed experimental protocols for toxicological studies are proprietary and not typically found
in safety data sheets. The following sections provide established protocols for safe handling,
storage, and disposal based on available safety guidelines.

Hierarchy of Controls

To minimize exposure, a hierarchical approach to safety controls should be implemented. This
strategy prioritizes controls from most to least effective.
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Hierarchy of Controls for Chemical Safety

Elimination

(Remove the hazard)

Most
Effective

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls

(Change the way people work, e.g., SOPs, training)

Least
Effective

Personal Protective Equipment (PPE)
(Protect the worker with equipment, e.g., gloves, goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Pendimethalin to prevent exposure.[17] The

specific PPE required can vary based on the task.[17]

Protection Type

Recommended Equipment

Tightly fitting safety goggles.[17] A face shield

Eye/Face should be used where splashing is possible.[17]
[18]
Chemical-resistant gloves (e.qg., Viton/Butyl,

Ski Barrier®).[17][19] Long-sleeved shirt, long

in

pants, and chemical-resistant coveralls or
apron.[17][20]

Footwear Chemical-resistant boots.[17]

Respiratory

Use only in a well-ventilated area.[20][21] If
ventilation is inadequate, a respirator with an
organic vapor and P100 cartridge is

recommended.[19]

Safe Handling Workflow

A systematic workflow should be followed to ensure safety at all stages of handling

Pendimethalin-d5.
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Safe Handling Workflow for Pendimethalin-d5
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Caption: General workflow for safely handling chemical substances.
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Storage and Stability

o Storage: Store in its original, tightly sealed container in a cool, dry, and well-ventilated area.
[20][21] Keep locked up and out of reach of children.[7][16][20] Store away from direct
sunlight, heat, food, and animal feed.[7][20]

 Stability: The product is stable if stored and handled as prescribed.[7]

e Incompatibilities: Avoid strong alkaline materials, acids, or oxidizing agents.[9][16]

Emergency Procedures
First-Aid Measures

 Inhalation: Move the person to fresh air.[7][19][21] If breathing has stopped, begin rescue
breathing.[19] Seek medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing.[7][19] Wash the affected area
thoroughly with soap and water.[7][19]

e Eye Contact: Rinse affected eyes for at least 15 minutes under running water with eyelids
held open.[7][19] Consult an eye specialist.[7]

e Ingestion: Do NOT induce vomiting due to the risk of aspiration.[7][9][21] Immediately rinse
the mouth and drink 200-300 ml of water.[7] Seek immediate medical attention and call a
poison control center.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, or water spray.[8][9]
[21]

» Hazards from Combustion: Fire may produce carbon monoxide, carbon dioxide, and nitrogen
oxides.[7][8][21]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full chemical-protective clothing.[7][19]
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[8][21] Wear appropriate PPE,
including respiratory protection.[7][21] Avoid contact with skin and eyes and do not breathe
vapors.[7]

o Environmental Precautions: Do not allow the substance to enter drains, surface waters, or
groundwater.[7][10]

o Containment and Cleanup: For small spills, absorb with suitable material like sand or
sawdust.[7][17] For large spills, dike the area to prevent spreading.[7][17] Collect the
absorbed material into a labeled, sealed container for proper disposal.[7][17][21]

Ecological Information

Pendimethalin is very toxic to fish and aquatic invertebrates.[7][13][14][15] It binds tightly to soil
particles, which reduces its mobility and the risk of groundwater contamination.[1][20] However,
it is persistent in soil and has a high potential for bioaccumulation.[3]

Disposal Considerations

Dispose of waste material and containers at a hazardous or special waste collection point in
accordance with local, regional, and national regulations.[7][16] Do not reuse empty containers.
[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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